Cas no 1040634-44-3 (2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide)

• Product Name: 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide
• CAS No: 1040634-44-3
• MF: C₂₅H₁₈F₂N₄O₂
• MW: 444.432832241058
• CID: 5383460
• Update Time: 2025-09-23

2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-N-(3-fluorophenyl)-3,4-dihydro-4-oxo-3-(phenylmethyl)-5H-pyrimido[5,4-b]indole-5-acetamide
• 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C25H18F2N4O2/c26-17-7-4-8-19(11-17)29-22(32)14-31-21-10-9-18(27)12-20(21)23-24(31)25(33)30(15-28-23)13-16-5-2-1-3-6-16/h1-12,15H,13-14H2,(H,29,32)
• InChI Key： QGVPGEYKBVJUKT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(F)=C2)=O)C2=C(C=C(F)C=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide

Research Brief on 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide (CAS: 1040634-44-3)

Recent studies have highlighted the significance of 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-fluorophenyl)acetamide (CAS: 1040634-44-3) as a promising small-molecule inhibitor in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidoindole scaffold, has demonstrated potent activity against specific kinase targets, making it a subject of intense research for therapeutic applications.

The primary focus of current research revolves around elucidating the compound's mechanism of action, particularly its interaction with key signaling pathways involved in cancer and inflammatory diseases. In vitro and in vivo studies have shown that this molecule exhibits high selectivity and efficacy in inhibiting aberrant kinase activity, which is often implicated in tumor proliferation and immune dysregulation.

Structural-activity relationship (SAR) analyses have further refined the understanding of this compound's pharmacophore, revealing that the benzyl and fluorophenyl moieties play critical roles in binding affinity and target specificity. Recent crystallographic studies have provided atomic-level insights into the compound's binding mode, facilitating the design of next-generation derivatives with improved pharmacokinetic properties.

Preclinical evaluations have demonstrated favorable ADME (absorption, distribution, metabolism, and excretion) profiles for this compound, with notable oral bioavailability and metabolic stability. These findings position it as a viable candidate for further development in oncology and autoimmune disease indications.

Ongoing research efforts are exploring combination therapies involving this compound, particularly in synergy with existing chemotherapeutic agents and immune checkpoint inhibitors. Preliminary data suggest potential for overcoming drug resistance mechanisms in refractory cancers.

The compound's patent landscape has seen significant activity, with multiple filings covering its composition, methods of synthesis, and therapeutic applications. This intellectual property activity underscores the pharmaceutical industry's interest in this chemical entity.

Future research directions include optimization of formulation strategies to enhance delivery to target tissues and comprehensive toxicology studies to establish safety profiles. The compound's progress through the drug development pipeline will be closely monitored by the scientific community.